![molecular formula C14H15ClN2O2 B7462064 5-(4-Chlorophenyl)-5-methyl-3-(2-methylprop-2-enyl)imidazolidine-2,4-dione](/img/structure/B7462064.png)
5-(4-Chlorophenyl)-5-methyl-3-(2-methylprop-2-enyl)imidazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(4-Chlorophenyl)-5-methyl-3-(2-methylprop-2-enyl)imidazolidine-2,4-dione, also known as CCMI, is a chemical compound that has been studied for its potential applications in the field of medicine. This compound is of interest due to its unique structure and potential therapeutic properties. In
Mechanism of Action
The exact mechanism of action of 5-(4-Chlorophenyl)-5-methyl-3-(2-methylprop-2-enyl)imidazolidine-2,4-dione is not fully understood. However, studies have suggested that this compound may exert its therapeutic effects by inhibiting key enzymes and signaling pathways involved in cancer development and progression. This compound has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes that play a critical role in cancer invasion and metastasis. This compound has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Studies have demonstrated that this compound has antioxidant properties, which may help to protect cells from oxidative damage and reduce the risk of cancer development. This compound has also been shown to have anti-inflammatory effects, which may help to reduce inflammation and prevent the development of chronic diseases such as cancer, cardiovascular disease, and diabetes.
Advantages and Limitations for Lab Experiments
5-(4-Chlorophenyl)-5-methyl-3-(2-methylprop-2-enyl)imidazolidine-2,4-dione has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in the lab. This compound has also been shown to have low toxicity, making it a safe compound to use in cell culture and animal studies. However, there are also limitations to using this compound in lab experiments. The synthesis of this compound is a challenging process that requires specialized equipment and expertise. Additionally, the exact mechanism of action of this compound is not fully understood, which may limit its potential applications in the field of medicine.
Future Directions
There are several future directions for research on 5-(4-Chlorophenyl)-5-methyl-3-(2-methylprop-2-enyl)imidazolidine-2,4-dione. One area of interest is the development of this compound-based therapies for cancer treatment. Studies have shown that this compound has potent anticancer effects, and further research is needed to determine its potential as a cancer treatment. Another area of interest is the development of this compound-based therapies for other diseases, such as cardiovascular disease and diabetes. This compound has been shown to have anti-inflammatory and antioxidant effects, which may make it a promising candidate for the treatment of these diseases. Finally, further research is needed to determine the exact mechanism of action of this compound, which may help to identify new therapeutic targets and applications for this compound.
Conclusion:
In conclusion, this compound is a chemical compound that has been studied for its potential applications in the field of medicine. The synthesis of this compound is a challenging process that requires careful control of reaction conditions and purification methods. This compound has been shown to have several therapeutic properties, including anti-inflammatory, antioxidant, and anticancer effects. Further research is needed to determine the potential applications of this compound in the field of medicine and to identify new therapeutic targets for this compound.
Synthesis Methods
5-(4-Chlorophenyl)-5-methyl-3-(2-methylprop-2-enyl)imidazolidine-2,4-dione can be synthesized through a multi-step process involving several chemical reactions. The first step involves the reaction of 4-chlorobenzaldehyde with methyl acetoacetate to form 4-(4-chlorophenyl)-3-buten-2-one. This intermediate is then reacted with methylamine to form this compound. The synthesis of this compound is a challenging process that requires careful control of reaction conditions and purification methods to obtain a high yield and purity of the final product.
Scientific Research Applications
5-(4-Chlorophenyl)-5-methyl-3-(2-methylprop-2-enyl)imidazolidine-2,4-dione has been studied for its potential applications in the field of medicine. Several studies have investigated the therapeutic properties of this compound, including its anti-inflammatory, antioxidant, and anticancer effects. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer treatment.
properties
IUPAC Name |
5-(4-chlorophenyl)-5-methyl-3-(2-methylprop-2-enyl)imidazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15ClN2O2/c1-9(2)8-17-12(18)14(3,16-13(17)19)10-4-6-11(15)7-5-10/h4-7H,1,8H2,2-3H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBFIRDMVPUTJKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)CN1C(=O)C(NC1=O)(C)C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.